Cas no 352552-59-1 (2-(Hydroxymethyl)octadecanoic acid)

• Product Name: 2-(Hydroxymethyl)octadecanoic acid
• CAS No: 352552-59-1
• MF: C₁₉H₃₈O₃
• MW: 314.50322675705
• CID: 2823411
• PubChem ID: 20218218
• Update Time: 2025-04-21

2-(Hydroxymethyl)octadecanoic acid Chemical and Physical Properties

Names and Identifiers

• hydroxymethylstearic acid
• alpha-hydroxymethylstearic acid
• 2-(HYDROXYMETHYL)OCTADECANOIC ACID
• SCHEMBL686763
• DTXCID60554493
• UZXORIUANPGXEW-UHFFFAOYSA-N
• DTXSID40603736
• 352552-59-1
• 2-(Hydroxymethyl)octadecanoic acid

• Inchi： 1S/C19H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(17-20)19(21)22/h18,20H,2-17H2,1H3,(H,21,22)
• InChI Key： UZXORIUANPGXEW-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 314.28209507Da
• Monoisotopic Mass: 314.28209507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 57.5Ų